Cas no 65464-00-8 (4-Ethylpiperazin-2-one hydrochloride)

• Product Name: 4-Ethylpiperazin-2-one hydrochloride
• CAS No: 65464-00-8
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• MDL: MFCD22422017
• CID: 2950365
• PubChem ID: 75539471
• Update Time: 2025-05-22

4-Ethylpiperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethylpiperazin-2-one hydrochloride
• 4-ethyl-2-piperazinone hydrochloride
• AK480961
• Piperazinone, 4-ethyl-, monohydrochloride
• T5451
• CS-0145869
• DS-18909
• 65464-00-8
• AKOS027426897
• 4-ethylpiperazin-2-one;hydrochloride
• 4-ETHYLPIPERAZIN-2-ONE HCL
• DB-396944
• 4-ETHYLPIPERAZIN-2-ONEHYDROCHLORIDE
• C76051
• MFCD22422017

• MDL： MFCD22422017
• Inchi： 1S/C6H12N2O.ClH/c1-2-8-4-3-7-6(9)5-8;/h2-5H2,1H3,(H,7,9);1H
• InChI Key： NSWOBMIYJFZIIS-UHFFFAOYSA-N
• SMILES： Cl.O=C1CN(CC)CCN1

Computed Properties

• Exact Mass: 164.0716407g/mol
• Monoisotopic Mass: 164.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

4-Ethylpiperazin-2-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Ethylpiperazin-2-one hydrochloride

Recent Advances in the Study of 4-Ethylpiperazin-2-one Hydrochloride (CAS: 65464-00-8)

The compound 4-Ethylpiperazin-2-one hydrochloride (CAS: 65464-00-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine backbone and ethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex pharmacologically active molecules. Researchers have explored its utility in the development of novel kinase inhibitors and antimicrobial agents. The hydrochloride salt form enhances its solubility, making it more suitable for biological testing and formulation studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Ethylpiperazin-2-one hydrochloride serves as a versatile building block for the synthesis of small molecule inhibitors targeting protein-protein interactions. The study highlighted its ability to improve binding affinity and selectivity when incorporated into larger molecular frameworks.

In terms of pharmacological activity, recent in vitro studies have shown that derivatives of 4-Ethylpiperazin-2-one exhibit moderate to strong activity against various cancer cell lines, particularly in breast and lung cancer models. The mechanism of action appears to involve modulation of cell cycle progression and induction of apoptosis, though further studies are needed to fully elucidate these pathways.

From a synthetic chemistry perspective, novel routes for the production of 4-Ethylpiperazin-2-one hydrochloride have been developed to improve yield and purity. A 2024 paper in Organic Process Research & Development described an optimized three-step synthesis starting from commercially available materials, achieving an overall yield of 68% with >99% purity.

The safety profile of this compound has also been investigated in recent preclinical studies. While generally showing good tolerability in animal models, researchers have noted the importance of careful dose optimization due to potential off-target effects at higher concentrations. These findings are particularly relevant for its potential application in central nervous system disorders.

Looking forward, the unique structural features of 4-Ethylpiperazin-2-one hydrochloride continue to make it an attractive target for medicinal chemistry optimization. Current research efforts are focusing on developing more potent and selective analogs, with several candidates already in early-stage preclinical development for various therapeutic indications.